Cas no 898769-55-6 (Cyclopentyl 2-(4-methylphenyl)ethyl ketone)
Cyclopentyl 2-(4-methylphenyl)ethyl ketone is a specialized organic compound featuring a cyclopentyl group linked to a ketone functionality adjacent to a 4-methylphenylethyl moiety. This structure imparts unique reactivity and versatility, making it valuable as an intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. Its aromatic methyl substitution enhances stability while allowing further functionalization, and the cyclopentyl ring contributes to conformational rigidity, which can influence stereoselective reactions. The ketone group offers a reactive site for reductions, condensations, or nucleophilic additions. Suitable for controlled reactions under standard conditions, it is typically handled with inert atmosphere protocols due to its sensitivity. Purity and consistency are critical for reproducible results in research and industrial applications.
898769-55-6 structure
Product Name:Cyclopentyl 2-(4-methylphenyl)ethyl ketone
CAS No:898769-55-6
MF:C15H20O
MW:216.318704605103
CID:1069760
PubChem ID:24725763
Update Time:2025-06-08
Cyclopentyl 2-(4-methylphenyl)ethyl ketone Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentyl 2-(4-methylphenyl)ethyl ketone
- 1-cyclopentyl-3-(4-methylphenyl)propan-1-one
- DTXSID10644156
- cyclopentyl 2-(4-methylphenyl)ethyl ketone, AldrichCPR
- MFCD03843042
- SCHEMBL13963699
- CYCLOPENTYL2-(4-METHYLPHENYL)ETHYLKETONE
- 898769-55-6
- AKOS016021519
-
- MDL： MFCD03843042
- Inchi： 1S/C15H20O/c1-12-6-8-13(9-7-12)10-11-15(16)14-4-2-3-5-14/h6-9,14H,2-5,10-11H2,1H3
- InChI Key： GUBZCTLMYSMKCN-UHFFFAOYSA-N
- SMILES： O=C(CCC1C=CC(C)=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 216.15100
- Monoisotopic Mass: 216.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.013
- Boiling Point: 328°C at 760 mmHg
- Flash Point: 138.5°C
- Refractive Index: 1.532
- PSA: 17.07000
- LogP: 3.68690
Cyclopentyl 2-(4-methylphenyl)ethyl ketone Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Cyclopentyl 2-(4-methylphenyl)ethyl ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205774-1g |
Cyclopentyl 2-(4-methylphenyl)ethyl ketone |
898769-55-6 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 205774-2g |
Cyclopentyl 2-(4-methylphenyl)ethyl ketone |
898769-55-6 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 205774-5g |
Cyclopentyl 2-(4-methylphenyl)ethyl ketone |
898769-55-6 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| TRC | C066860-250mg |
Cyclopentyl 2-(4-methylphenyl)ethyl ketone |
898769-55-6 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C066860-500mg |
Cyclopentyl 2-(4-methylphenyl)ethyl ketone |
898769-55-6 | 500mg |
$ 735.00 | 2022-06-06 | ||
| A2B Chem LLC | AH91799-1g |
Cyclopentyl 2-(4-methylphenyl)ethyl ketone |
898769-55-6 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91799-2g |
Cyclopentyl 2-(4-methylphenyl)ethyl ketone |
898769-55-6 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91799-5g |
Cyclopentyl 2-(4-methylphenyl)ethyl ketone |
898769-55-6 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1621452-1g |
1-Cyclopentyl-3-(p-tolyl)propan-1-one |
898769-55-6 | 98% | 1g |
￥7728.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1621452-2g |
1-Cyclopentyl-3-(p-tolyl)propan-1-one |
898769-55-6 | 98% | 2g |
￥13514.00 | 2024-04-26 |
Cyclopentyl 2-(4-methylphenyl)ethyl ketone Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
898769-55-6 (Cyclopentyl 2-(4-methylphenyl)ethyl ketone) Related Products
- 5910-25-8(3-Phenyl-2,4-pentanedione)
- 946-33-8(2-Benzylcyclohexan-1-one)
- 3506-88-5(3-Benzyl-4-phenylbutan-2-one)
- 2550-27-8(3-Methyl-4-phenylbutan-2-one)
- 1134-87-8(3-Benzyl-2,4-pentanedione)
- 1198-34-1(2-phenylcyclopentan-1-one)
- 38861-78-8(4-Isobutylacetophenone)
- 40463-09-0(4-Methyl-1-phenylpentan-3-one)
- 14996-78-2(2-phenylcycloheptan-1-one)
- 2867-63-2(2-benzylcyclopentan-1-one)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
